Cas no 95579-71-8 (4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%))

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) is a cyclic carbonate derivative with potential applications in organic synthesis and polymer chemistry. Its reactive methylene and chloro-functional groups make it a versatile intermediate for further chemical modifications. The compound’s high purity (~90%) ensures consistent performance in reactions, while its structural features enable selective transformations, such as nucleophilic substitutions or polymerization initiations. The dioxolanone core contributes to its stability under controlled conditions, facilitating handling in synthetic workflows. This compound may also serve as a precursor for specialty materials, including functionalized polymers or cross-linking agents. Proper storage under anhydrous conditions is recommended to maintain reactivity.

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) structure

95579-71-8 structure

Product Name:4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%)

CAS No:95579-71-8

MF:C₅H₅ClO₃

MW:148.544400930405

CID:1985524

Update Time:2025-06-09

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolan-2-one, 4-chloro-4-methyl-5-methylene-
- 4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one
- 4-chloro-4-methyl-5-methylidene-1,3-dioxolan-2-one
- 1,3-Dioxolan-2-one,4-chloro-4-methyl-5-methylene
- 4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (ACI)
- 4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%)
- Inchi： 1S/C5H5ClO3/c1-3-5(2,6)9-4(7)8-3/h1H2,2H3
- InChI Key： DHRYDCOBLQUKRM-UHFFFAOYSA-N
- SMILES： O=C1OC(C)(Cl)C(=C)O1

Computed Properties

Exact Mass: 147.99300

Experimental Properties

PSA: 35.53000
LogP: 1.62190

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C371145-100mg	4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%)	95579-71-8		100mg	$ 1438.00	2023-09-08

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) Production Method

Production Method 1

37830-90-3

95579-71-8

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Dichloromethane

Reference

: A convenient and practical preparation of 4-chloromethyl-5-methyl-1,3-dioxol-2-one

Ikeda, Shoji; Takebe, Yasushi; Hirayama, Ryoichi; Sakamoto, Fumio; Iuchi, Koji; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(1), 394-7

Production Method 2

95579-71-8

Reaction Conditions

Reference

: Method for preparation and purification of olmesartan intermediate of 4-chloromethyl-5-methyl-1,3-dioxole-2-one

, China, , ,

Production Method 3

4437-70-1

95579-71-8

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid Solvents: Dichloromethane ; 1.5 h, 42 °C; 2 h, reflux

Reference

: Preparation of the intermediate of olmesartan medoxomil

, China, , ,

Production Method 4

37830-90-3

95579-71-8

Reaction Conditions

Reference

: 4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one

, World Intellectual Property Organization, , ,

Production Method 5

37830-90-3

95579-71-8

80841-78-7

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid Solvents: 1,2-Dichloroethane ; 2 h, reflux

Reference

: Preparation of high-purity 4-chloromethyl-5-methyl-1,3-dioxolen-2-one from 4,5-dimethyl-1,3-dioxolen-2-one

, Japan, , ,

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) Raw materials

4-Chloro-4-methyl-5-methylene-1,3-dioxolan-2-one (~90%) Preparation Products

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

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